3-amino-N-(benzo[d]thiazol-2-yl)propanamide hydrochloride

• IUPAC Name: 3-amino-N-(1,3-benzothiazol-2-yl)propanamide;hydrochloride
• InChI: InChI=1S/C10H11N3OS.ClH/c11-6-5-9(14)13-10-12-7-3-1-2-4-8(7)15-10;/h1-4H,5-6,11H2,(H,12,13,14);1H
• InChI Key: JFCGRSWWRUMLEV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)NC(=O)CCN.Cl
• Molecular Formula: C10H12ClN3OS
• Molecular Weight: 257.74 g/mol

Description

Benzothiazole derivatives have been studied for their potential anti-inflammatory and anti-tubercular properties. They are synthesized by coupling substituted 2-amino benzothiazoles with other compounds.

Synthesis Analysis

The synthesis of benzothiazole derivatives involves various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The structure of benzothiazole derivatives is analyzed based on IR, 1H, 13C NMR and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include coupling reactions and treatment with various reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzothiazole derivatives are typically analyzed using spectroscopic techniques.

Safety And Hazards

While specific safety and hazard information for “3-amino-N-(benzo[d]thiazol-2-yl)propanamide hydrochloride” is not available, benzothiazole derivatives can be hazardous and should be handled with care.

Future Directions

Future research on benzothiazole derivatives could focus on further elucidating their mechanisms of action and exploring their potential as therapeutic agents.